molecular formula C10H9ClN2O2S B8760918 4-(1-Methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride CAS No. 883146-09-6

4-(1-Methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride

Cat. No.: B8760918
CAS No.: 883146-09-6
M. Wt: 256.71 g/mol
InChI Key: QAUCTDBYRKXERD-UHFFFAOYSA-N
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Description

4-(1-Methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C10H9ClN2O2S and its molecular weight is 256.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

883146-09-6

Molecular Formula

C10H9ClN2O2S

Molecular Weight

256.71 g/mol

IUPAC Name

4-(1-methylpyrazol-4-yl)benzenesulfonyl chloride

InChI

InChI=1S/C10H9ClN2O2S/c1-13-7-9(6-12-13)8-2-4-10(5-3-8)16(11,14)15/h2-7H,1H3

InChI Key

QAUCTDBYRKXERD-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=CC=C(C=C2)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

0.5 g of 1-methyl-4-phenyl-1H-pyrazole (3.16 mmol) were dissolved in 20 ml of dichloromethane. At 0° C., 0.232 ml of chlorosulfonic acid were added and the reaction mixture was stirred for 1 h under ice cooling. Additional 0.7 ml of chlorosulfonic acid were added, the mixture was stirred at 0° C. for 30 minutes and then 90 minutes at 50° C. The two phases were separated and the lower layer put on ice, extracted twice with diethyl ether, dried over magnesium sulfate, filtered, and the solvent evaporated under reduced pressure to yield 0.496 g of the product.
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0.5 g
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20 mL
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0.232 mL
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0.7 mL
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

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